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Compound of Interest

Compound Name: Methyl 2-bromo-5-chloronicotinate

Cat. No.: B572282 Get Quote

Essential Safety and Handling Guide for Methyl
2-bromo-5-chloronicotinate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling

Methyl 2-bromo-5-chloronicotinate (CAS RN: 78686-79-0). Adherence to these procedures

is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 2-bromo-5-chloronicotinate is a halogenated pyridine derivative that requires careful

handling due to its potential hazards. Based on available data, it is classified as harmful if

swallowed, in contact with skin, or if inhaled.[1] It is also expected to cause skin and serious

eye irritation.[2][3][4]

The following table summarizes the required Personal Protective Equipment (PPE) for handling

this compound.
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PPE Category Recommended Equipment

Eye and Face
Chemical safety goggles and a face shield must

be worn to protect against splashes.

Hand

Chemical-resistant gloves (e.g., Nitrile rubber)

are required. Inspect gloves for any signs of

degradation or puncture before use.

Body
A chemical-resistant lab coat or apron must be

worn over personal clothing.

Respiratory

All handling of solid material and solutions

should be conducted in a certified chemical

fume hood to avoid inhalation of dust or vapors.

[2]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.

Prepare all necessary equipment (e.g., glassware, spatulas, stir plates) and reagents within

the fume hood to minimize movement of the hazardous material.

Have appropriate spill cleanup materials (e.g., absorbent pads, designated waste container)

readily available.

2. Handling the Compound:

Wear all required PPE as specified in the table above before handling the container.

Carefully open the container within the chemical fume hood.
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Weigh the required amount of Methyl 2-bromo-5-chloronicotinate in a tared container

inside the fume hood. Avoid generating dust.

If preparing a solution, slowly add the solid to the solvent to prevent splashing.

Keep the container tightly closed when not in use.[2][4][5][6]

3. First Aid Measures:

If on skin: Immediately wash with plenty of soap and water.[2][3][4][5][6] If skin irritation

occurs, seek medical attention.[2][4][5][6]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.[2][4][5][6]

If inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing.[3][4][5][6] Seek medical attention if you feel unwell.[3][4][5][6]

If swallowed: Rinse mouth.[3][5] Call a poison center or doctor if you feel unwell.[5]

Disposal Plan
All waste containing Methyl 2-bromo-5-chloronicotinate must be treated as hazardous

waste.

Solid Waste: Collect any solid waste, including contaminated weighing paper and PPE, in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions and solvent rinses in a designated, sealed, and clearly

labeled halogenated organic waste container. Do not mix with non-halogenated waste.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations. This

may involve dissolving the material in a combustible solvent and burning it in a chemical

incinerator with an afterburner and scrubber.[2]

Experimental Workflow and Safety Procedures
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Caption: Workflow for safely handling Methyl 2-bromo-5-chloronicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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